Cas no 1240701-27-2 (Methyl 4-[[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]amino]benzoate)

• Product Name: Methyl 4-[[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]amino]benzoate
• CAS No: 1240701-27-2
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• CID: 5445103
• PubChem ID: 47007115
• Update Time: 2025-08-05

Methyl 4-[[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26684129
• Z52845228
• 1240701-27-2
• METHYL 4-({[(1-CYANO-1,2-DIMETHYLPROPYL)CARBAMOYL]METHYL}AMINO)BENZOATE
• methyl 4-[[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl]amino]benzoate
• AKOS008022191
• Methyl 4-[[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]amino]benzoate

• Inchi： 1S/C16H21N3O3/c1-11(2)16(3,10-17)19-14(20)9-18-13-7-5-12(6-8-13)15(21)22-4/h5-8,11,18H,9H2,1-4H3,(H,19,20)
• InChI Key： YZZNQQFOAZPLCF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NCC(NC(C#N)(C)C(C)C)=O)C=C1

Computed Properties

• Exact Mass: 303.15829154g/mol
• Monoisotopic Mass: 303.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.0±45.0 °C(Predicted)
• pka: 12.16±0.46(Predicted)

Additional information on Methyl 4-[[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]amino]benzoate

Chemical Compound CAS No. 1240701-27-2: Methyl 4-[[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]amino]benzoate

Methyl 4-[[2-[(1-cyano-1,2-dimethylpropyl)amino]-2-oxoethyl]amino]benzoate, with CAS No. 1240701-27-2, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a benzoate group and a substituted aminoalkyl chain. The presence of the cyano group and dimethyl substitution adds unique electronic properties to the molecule, making it a valuable compound for various applications.

The molecular structure of this compound is particularly noteworthy due to its combination of functional groups. The benzoate moiety provides aromatic stability, while the aminoalkyl chain introduces flexibility and potential for hydrogen bonding. The cyano group further enhances the compound's electronic characteristics, making it suitable for applications in drug delivery systems and catalytic processes. Recent studies have highlighted its potential as a precursor for advanced materials, such as polymeric membranes and nanocomposites, where its structural versatility plays a crucial role.

In terms of physical properties, Methyl 4-[[...]]benzoate exhibits a high degree of solubility in organic solvents, which facilitates its use in solution-based synthesis methods. Its melting point and thermal stability have been extensively studied, with findings indicating that the compound maintains structural integrity under moderate thermal conditions. This makes it an ideal candidate for processes requiring controlled thermal environments.

The chemical synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. Subsequent steps include nucleophilic substitution and condensation reactions to introduce the aminoalkyl chain and cyano group. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield rates.

From an application standpoint, Methyl 4-[[...]]benzoate has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting specific therapeutic areas such as oncology and neurodegenerative diseases. Its ability to form stable complexes with metal ions has also made it valuable in coordination chemistry, particularly in the development of catalysts for organic transformations.

In conclusion, Methyl 4-[[...]]benzoate (CAS No. 1240701-27-2) stands out as a versatile compound with diverse applications across multiple scientific domains. Its unique structure and functional groups make it a subject of ongoing research interest, driving continuous innovation in both academic and industrial settings.